Cas no 243853-12-5 (2-Pyridinepropanal,6-methyl-)

• Product Name: 2-Pyridinepropanal,6-methyl-
• CAS No: 243853-12-5
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 245770
• Update Time: 2024-01-26

2-Pyridinepropanal,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanal,6-methyl-
• 2-Pyridinepropanal,6-methyl-(9CI)
• 2-Pyridinepropanal, 6-methyl-

• Inchi： 1S/C9H11NO/c1-8-4-2-5-9(10-8)6-3-7-11/h2,4-5,7H,3,6H2,1H3
• InChI Key： RPTOMTBPGIMKNS-UHFFFAOYSA-N
• SMILES： C1(CCC=O)=NC(C)=CC=C1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2

Experimental Properties

• PSA: 29.96